Cas no 2228869-54-1 (1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 2228869-54-1
• MF: C₈H₈BrN₃O₃
• MW: 274.071420669556
• CID: 5600201
• PubChem ID: 165684399
• Update Time: 2025-10-25

1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one
• EN300-1922021
• 2228869-54-1
• 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C8H8BrN3O3/c1-10-4-7(13)8-6(12(14)15)2-5(9)3-11-8/h2-3,10H,4H2,1H3
• InChI Key： WOFVOUCQRGUOEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(CNC)=O

Computed Properties

• Exact Mass: 272.97490g/mol
• Monoisotopic Mass: 272.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.8Ų

Additional information on 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No: 2228869-54-1)

1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228869-54-1, this compound represents a unique structural motif that combines a pyridine core with functional groups capable of interacting with biological targets in diverse ways. The presence of both bromine and nitro substituents on the pyridine ring, along with an amide-like structure at the other end, makes this molecule a promising candidate for further exploration in drug discovery and development.

The compound’s molecular structure, characterized by its 5-Bromo-3-nitropyridin-2-yl moiety and a methylamino side chain, suggests potential applications in the synthesis of bioactive molecules. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The bromine atom, in particular, serves as a versatile handle for further chemical modifications, enabling the construction of more complex scaffolds through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one scaffold has been identified as a potential hit in high-throughput screening campaigns targeting enzymes involved in inflammatory pathways. Studies indicate that modifications around the pyridine ring can influence binding affinity to proteins such as kinases and phosphodiesterases, which are key regulators of cellular processes.

In addition to its structural appeal, this compound has been explored in the context of developing novel antimicrobial agents. The nitro group, while traditionally associated with oxidizing properties, can also participate in hydrogen bonding interactions within biological targets. This dual functionality makes it an attractive feature for designing molecules that can selectively inhibit pathogenic bacteria or fungi without affecting host cells. Preliminary assays have shown promising activity against certain resistant strains, underscoring the need for further investigation.

The methylamino group at the C2 position introduces basicity to the molecule, which can be exploited for interactions with acidic residues in protein binding pockets. This feature is particularly relevant for designing molecules that require precise spatial orientation within a target macromolecule. Computational modeling studies have suggested that this moiety can form stable hydrogen bonds with carboxylate groups, potentially enhancing binding stability.

One of the most exciting aspects of this compound is its potential as a precursor for more complex derivatives. By leveraging its reactive sites—such as the bromine atom or the amide-like functionality—chemists can generate libraries of analogs for structure-activity relationship (SAR) studies. Such libraries are essential for optimizing drug candidates and improving their therapeutic index. Recent reports highlight the use of this scaffold in generating inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer.

The synthesis of 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Modern synthetic strategies often involve multi-step sequences that begin with commercially available pyridine derivatives and proceed through carefully controlled reactions. For instance, nitration followed by bromination can be used to install the desired substituents on the pyridine ring. Subsequent functionalization at the C2 position typically involves nucleophilic addition or condensation reactions.

From a medicinal chemistry perspective, this compound exemplifies how structural diversity can be harnessed to discover new therapeutic agents. The combination of electronic and steric effects imposed by its substituents creates unique interactions with biological targets. This has led to investigations into its potential use as an intermediate in antiviral drug development, where pyridine-based molecules have shown efficacy against RNA viruses by inhibiting replication enzymes.

The growing interest in 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one is also driven by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) campaigns have been conducted using this scaffold to identify leads for neurological disorders, where pyridine derivatives are known to modulate neurotransmitter receptors. Initial results suggest that analogs derived from this compound may exhibit properties suitable for treating conditions such as Alzheimer’s disease or Parkinson’s disease.

In conclusion, 1-(5-Bromo-3-nitropyridin-2-yl)-2-(methylamino)ethan-1-one (CAS No: 2228869-54-1) represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features make it a valuable building block for designing drugs targeting various diseases, including cancer, inflammation, and infections. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one will undoubtedly play a crucial role in advancing therapeutic innovation.